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Introduction
GNE-293 is a potent and highly selective inhibitor of the delta (δ) isoform of phosphoinositide

3-kinase (PI3K).[1][2][3] The PI3K/AKT/mTOR signaling pathway is a critical regulator of

numerous cellular processes, including cell growth, proliferation, survival, and metabolism.

Dysregulation of this pathway is a hallmark of various diseases, particularly cancers and

inflammatory disorders. GNE-293's specificity for the PI3Kδ isoform, which is predominantly

expressed in hematopoietic cells, makes it a promising candidate for targeted therapies in

immunology and oncology. This technical guide provides an in-depth overview of the

downstream effects of GNE-293, including quantitative data on its inhibitory activity, detailed

experimental protocols, and visualizations of the relevant signaling pathways.

Quantitative Data
The inhibitory activity of GNE-293 has been characterized through various in vitro assays. The

following tables summarize the key quantitative data regarding its potency and selectivity.
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Parameter Value Description Reference

IC50 (PI3Kδ) 4.38 nM

Half-maximal

inhibitory

concentration against

the PI3Kδ isoform in a

cell-based assay.[1]

[1]

Ki (PI3Kδ) 0.47 nM

Inhibitor constant, a

measure of the

binding affinity of

GNE-293 to the PI3Kδ

enzyme.

[3]

PI3K Isoform
Selectivity Fold vs.
PI3Kδ

Description Reference

PI3Kα 256-fold

GNE-293 is 256 times

more selective for

PI3Kδ over PI3Kα.

[3]

PI3Kβ 420-fold

GNE-293 is 420 times

more selective for

PI3Kδ over PI3Kβ.

[3]

PI3Kγ 219-fold

GNE-293 is 219 times

more selective for

PI3Kδ over PI3Kγ.

[3]

Signaling Pathway
GNE-293 exerts its effects by inhibiting the catalytic activity of PI3Kδ. This prevents the

conversion of phosphatidylinositol-4,5-bisphosphate (PIP2) to phosphatidylinositol-3,4,5-

trisphosphate (PIP3). The reduction in PIP3 levels leads to decreased activation of downstream

signaling molecules, most notably the serine/threonine kinase AKT.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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